N-(2-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}propyl)-2,6-dinitro-4-(trifluoromethyl)aniline

Specification

• CAS No.: 343372-88-3
• Molecular Formula: C19H17F6N3O4S
• Molecular Weight: 497.41
• IUPAC Name: N-[2-methyl-2-[[3-(trifluoromethyl)phenyl]methylsulfanyl]propyl]-2,6-dinitro-4-(trifluoromethyl)aniline
• Standard InChI: InChI=1S/C19H17F6N3O4S/c1-17(2,33-9-11-4-3-5-12(6-11)18(20,21)22)10-26-16-14(27(29)30)7-13(19(23,24)25)8-15(16)28(31)32/h3-8,26H,9-10H2,1-2H3
• Standard InChI Key: MFWNJYQDZJSIGR-UHFFFAOYSA-N
• SMILES: CC(C)(CNC1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-])SCC2=CC(=CC=C2)C(F)(F)F

Introduction

N-(2-methyl-2-{[3-(trifluoromethyl)benzyl]sulfanyl}propyl)-2,6-dinitro-4-(trifluoromethyl)aniline is a complex organic compound with a molecular formula of C19H17F6N3O4S and a molecular weight of 497.41 g/mol. This compound is characterized by its intricate structure, which includes a trifluoromethyl group, nitro groups, and a sulfanyl linkage.

Synthesis and Preparation

While specific synthesis methods for this compound are not detailed in the available literature, compounds with similar structures often involve multi-step reactions including alkylation, nitration, and sulfanylation reactions. The preparation of related compounds typically requires careful control of reaction conditions to achieve the desired substitution pattern.

Safety and Handling

Given the presence of nitro and sulfanyl groups, handling this compound requires caution. Nitro compounds can be explosive under certain conditions, and sulfanyl compounds may release toxic gases upon decomposition. Therefore, it is essential to follow proper safety protocols when handling this compound.

Additional Resources:

• For detailed synthesis methods and applications, consulting specialized chemical synthesis and application literature may be necessary.

• Safety protocols should be consulted from reliable chemical safety resources.